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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790

Technical Support Center: CH6953755

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on handling CH6953755 in culture media. The
following troubleshooting guides and frequently asked questions (FAQs) address common
issues, such as precipitation, to ensure the successful execution of your experiments.

Frequently Asked Questions (FAQS)
Q1: What is CH6953755 and what is its mechanism of
action?

CH6953755 is a potent, orally active, and highly selective inhibitor of YES1 kinase, which is a
member of the SRC family of protein-tyrosine kinases.[1][2] It has a reported IC50 of 1.8 nM
and exhibits antitumor activity by targeting cancers that have YES1 gene amplification.[1][3][4]
The compound works by preventing the autophosphorylation of YES1 at the Tyr426 site, which
is crucial for its enzymatic activity.[1][3] This inhibition disrupts downstream signaling pathways,
such as the Hippo-YAP1 pathway, that contribute to cancer cell proliferation.[3][5]

Q2: Why is my CH6953755 precipitating after being
added to the cell culture medium?

Precipitation of CH6953755 in aqueous-based cell culture media is a common issue primarily
due to its low aqueous solubility.[6] Several factors can cause or contribute to this issue:
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o Limited Aqueous Solubility: CH6953755 is insoluble in water.[6] When a concentrated stock
solution, typically made in an organic solvent like DMSO, is introduced to the aqueous
environment of the media, the compound can crash out of solution.

e "Solvent Shock™": This occurs when a concentrated organic stock solution is diluted too
quickly into the culture medium.[7] The rapid change in solvent polarity causes a sharp
decrease in the compound's solubility, leading to immediate precipitation.[7]

e High Final Concentration: The target concentration of CH6953755 in your experiment may
exceed its solubility limit in the specific cell culture medium being used.

o Media Composition: Components within the media, such as salts, pH, and proteins
(especially from fetal bovine serum), can influence the stability and solubility of the
compound.[8][9]

o Temperature Fluctuations: Changes in temperature can affect solubility. Preparing and using
solutions at a consistent temperature is important to prevent precipitation.[7]

Q3: How should | prepare and store CH6953755 stock
solutions to ensure maximum solubility?

Proper preparation and storage of stock solutions are critical to preventing precipitation.
Experimental Protocol: Preparing a Concentrated Stock Solution

Materials:

CH6953755 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortexer

Water bath or sonicator (optional)

Procedure:
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Calculate Amount: Determine the mass of CH6953755 powder needed for your desired stock
concentration and volume. The molecular weight is 552.55 g/mol .

Weigh Compound: Carefully weigh the CH6953755 powder in a sterile tube.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO. Using DMSO that has
absorbed moisture can significantly reduce the compound's solubility.[1][6]

Dissolve: Vortex the solution vigorously until the powder is completely dissolved. If
dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be used to
aid the process.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[6] Store the aliquots tightly sealed at -20°C for up to one year or at -80°C for up
to two years.[1][6]

Q4: What is the recommended method for diluting the
CH6953755 stock solution into my final culture medium?

To avoid "solvent shock" and subsequent precipitation, a careful, stepwise dilution method is

recommended.

Experimental Protocol: Diluting Stock Solution into Culture Medium

Materials:

Concentrated CH6953755 stock solution (in DMSO)
Pre-warmed (37°C) serum-free cell culture medium
Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)

Sterile tubes

Procedure:

Prepare Intermediate Dilution: First, create an intermediate dilution of your stock solution in
pre-warmed, serum-free medium. This acts as a buffer against the drastic polarity change. A
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1:10 or 1:100 dilution is a good starting point.

o Add Dropwise: Add the DMSO stock solution slowly and dropwise to the serum-free medium
while gently vortexing or swirling the tube.[7] This gradual introduction helps the compound
disperse and dissolve more effectively.

» Final Dilution: Add the intermediate dilution to your final volume of pre-warmed complete
culture medium to achieve the desired target concentration. Mix gently by inverting the tube.

o Immediate Use: It is best to use the CH6953755-containing medium immediately after
preparation for optimal results.[6]

Troubleshooting Guide

If you continue to experience precipitation, consult the following guide and the workflow
diagram below.
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Caption: Troubleshooting workflow for resolving CH6953755 precipitation.
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Quantitative Data Summary

The solubility of CH6953755 varies significantly across different solvents. This information is
critical for preparing stock solutions and understanding its behavior in experiments.

Concentration

Solvent Solubility Notes Citation
(Molar)
Use fresh,
anhydrous
DMSO 100 mg/mL ~181 mM DMSO. [1][6]
Sonication may
be needed.
Ethanol 4 mg/mL ~7.2 mM - [6]
Water Insoluble - - [6]
10% DMSO in Formulation for
) > 2.08 mg/mL >3.76 mM o [1]
Corn Oill in Vivo use.
10% DMSO,
40% PEG300, Formulation for
) = 2.08 mg/mL 23.76 mM o [1]
5% Tween-80 in in vivo use.
Saline

CH6953755 Signaling Pathway

CH6953755 selectively inhibits YES1, a key node in cellular signaling. YES1 is a member of
the SRC Family Kinases (SFKs) and patrticipates in pathways that regulate cell growth and
proliferation, primarily through the Hippo-YAP1 signaling axis.[3][5][10]
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Caption: Simplified signaling pathway inhibited by CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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